Cas no 83168-64-3 (3-aminobutane-1,2,4-triol)

• Product Name: 3-aminobutane-1,2,4-triol
• CAS No: 83168-64-3
• MF: C₄H₁₁NO₃
• MW: 121.135041475296
• CID: 988579
• PubChem ID: 3019142
• Update Time: 2025-04-20

3-aminobutane-1,2,4-triol Chemical and Physical Properties

Names and Identifiers

• 3-aminobutane-1,2,4-triol
• 3-amino-1,2,4-Butanetriol
• 83168-64-3
• DTXSID101312609
• NS00059925
• FT-0753928
• 2-amino-1,3,4-butanetriol
• AKOS006340691
• SCHEMBL599295
• EINECS 280-205-1
• PMLGQXIKBPFHJZ-UHFFFAOYSA-N
• DA-19735

• Inchi： 1S/C4H11NO3/c5-3(1-6)4(8)2-7/h3-4,6-8H,1-2,5H2
• InChI Key： PMLGQXIKBPFHJZ-UHFFFAOYSA-N
• SMILES： OC(CO)C(CO)N

Computed Properties

• Exact Mass: 121.07389321g/mol
• Monoisotopic Mass: 121.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 59.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.6
• Topological Polar Surface Area: 86.7Ų